N-(4-amino-2-((2-amino-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-dimethoxybenzamide

• IUPAC Name: N-[4-amino-2-(2-amino-2-oxoethyl)sulfanyl-6-oxo-1H-pyrimidin-5-yl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C15H17N5O5S/c1-24-8-4-3-7(5-9(8)25-2)13(22)18-11-12(17)19-15(20-14(11)23)26-6-10(16)21/h3-5H,6H2,1-2H3,(H2,16,21)(H,18,22)(H3,17,19,20,23)
• InChI Key: SAXZLHDLXKBPAH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=C(N=C(NC2=O)SCC(=O)N)N)OC
• Molecular Formula: C15H17N5O5S
• Molecular Weight: 379.4 g/mol
• CAS No.: 868226-91-9

Description

N-(4-amino-2-((2-amino-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-dimethoxybenzamide is a useful research compound. Its molecular formula is C15H17N5O5S and its molecular weight is 379.39. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Anti-HIV Activities

Researchers have synthesized derivatives of the given compound, exploring their antibacterial and anti-HIV activities. For example, Patel and Chikhalia (2006) synthesized compounds tested against different microorganisms for their antibacterial and anti-HIV activities. These compounds were characterized using various spectral data, highlighting the potential of such molecules in developing new therapeutic agents (Patel & Chikhalia, 2006).

Anti-inflammatory and Analgesic Agents

Abu-Hashem et al. (2020) reported on the synthesis of novel compounds derived from visnaginone and khellinone, showing significant anti-inflammatory and analgesic activities. These compounds were tested as cyclooxygenase inhibitors, revealing their potential in treating inflammation and pain (Abu‐Hashem et al., 2020).

Synthesis and Characterization of Heterocyclic Compounds

Gavin et al. (2018) focused on the synthesis of quinazolin-4(3H)-ones and 5,6-dihydropyrimidin-4(3H)-ones from β-aminoamides and orthoesters, indicating a methodology for preparing complex heterocyclic structures that could serve as building blocks for pharmaceuticals (Gavin et al., 2018).

Advanced Glycation End-Product Formation

Nemet et al. (2006) explored the formation of advanced glycation end-products (AGEs) by methylglyoxal, a compound related to the given chemical structure. This research sheds light on the biochemical processes involved in diabetes and neurodegenerative diseases, emphasizing the significance of such compounds in medical research (Nemet et al., 2006).

Anticancer Activity

Theoclitou et al. (2011) described the discovery of a compound showing promising anticancer activity. This research highlights the compound's mechanism of action, including cell cycle arrest and induction of cellular death, presenting a potential pathway for cancer treatment (Theoclitou et al., 2011).